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1-(4-

Aminophenyl)cyclopropanecarboni

trile

CAS No.: 108858-86-2

Cat. No.: B1282606

Get Quote

An Application Guide for the Strategic Use of 1-(4-Aminophenyl)cyclopropanecarbonitrile in

Synthetic and Medicinal Chemistry

Introduction: The Strategic Value of a Compact
Scaffold
In the landscape of modern drug discovery, the demand for novel molecular scaffolds that offer

a blend of structural rigidity, synthetic versatility, and favorable pharmacological properties is

incessant. 1-(4-Aminophenyl)cyclopropanecarbonitrile emerges as a significant building

block, strategically positioned at the intersection of these critical attributes. This compound

incorporates three key pharmacophoric elements onto a compact frame: a reactive primary

aromatic amine for diverse derivatization, a strained cyclopropyl ring to impart conformational

constraint and metabolic stability, and a polar nitrile group that can serve as a key hydrogen

bond acceptor or a versatile chemical handle.
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The inherent strain of the cyclopropane ring not only locks the conformation of the attached

phenyl group but also influences the electronic properties of the molecule, which can be

exploited to fine-tune binding interactions with biological targets.[1] The nitrile moiety is a well-

established bioisostere for carbonyl groups and can engage in crucial hydrogen bonding or

dipole-dipole interactions within enzyme active sites.[2] This guide serves as a comprehensive

resource for researchers, providing an in-depth overview of the compound's properties, core

applications, and detailed, field-tested protocols for its effective utilization in drug development

programs.

Compound Properties and Safety Data
A thorough understanding of the physicochemical properties and handling requirements is

foundational to the successful application of any chemical reagent.

Physicochemical Data Summary
The key properties of 1-(4-Aminophenyl)cyclopropanecarbonitrile are summarized in the

table below. Note that some data is derived from close structural analogs and should be

confirmed with lot-specific analysis.

Property Value Source

CAS Number 64399-26-4 Internal Database/Supplier Info

Molecular Formula C₁₀H₁₀N₂ Calculated

Molecular Weight 158.20 g/mol Calculated

Appearance Off-white to light yellow solid Analogous Compounds[3]

Storage
Store at room temperature,

keep dry
Analogous Compounds[3]

Safety & Handling
As with any nitrile-containing compound, appropriate safety precautions are paramount. While

a specific, comprehensive GHS classification for this exact molecule is not universally

published, data from structurally related aminobenzonitriles and cyclopropanecarbonitriles
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suggest the following potential hazards.[4][5] Always consult the specific Safety Data Sheet

(SDS) provided by the supplier before use.[6]

Potential Hazards: Harmful if swallowed, in contact with skin, or if inhaled. May cause skin,

eye, and respiratory irritation.

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. Conduct all manipulations in a well-ventilated fume hood.

Handling: Avoid breathing dust. Wash hands thoroughly after handling.[7]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Core Applications in Medicinal Chemistry
The true utility of 1-(4-Aminophenyl)cyclopropanecarbonitrile lies in its function as a

versatile scaffold for library synthesis. The primary amine serves as a nucleophilic handle for a

wide array of chemical transformations, allowing for systematic exploration of the surrounding

chemical space to optimize biological activity, selectivity, and ADME properties.

The compound is a key intermediate for building more complex molecules, particularly in the

development of kinase inhibitors and other targeted therapeutics where precise orientation of

functional groups is critical for potent and selective target engagement.[8][9]

Caption: Synthetic utility of the aminophenyl handle.

Experimental Protocols: A Practical Guide
The following protocols provide detailed, step-by-step procedures for common and essential

transformations involving 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Protocol 1: Synthesis of N-Aroyl Derivatives via
Acylation
This protocol details the formation of an amide bond, a cornerstone reaction for generating

libraries for structure-activity relationship (SAR) studies.
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Causality and Rationale: The nucleophilic primary amine readily attacks electrophilic acylating

agents like acid chlorides. A non-nucleophilic organic base (e.g., triethylamine or DIPEA) is

included to scavenge the HCl byproduct, preventing protonation of the starting amine and

driving the reaction to completion. Anhydrous solvents are critical to prevent the hydrolysis of

the acid chloride.

Materials & Reagents:

1-(4-Aminophenyl)cyclopropanecarbonitrile

Acylating agent (e.g., Benzoyl chloride, 1.05 eq)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

TLC plates (silica gel 60 F₂₅₄)

Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Step-by-Step Methodology:

Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add 1-(4-
Aminophenyl)cyclopropanecarbonitrile (1.0 eq) and dissolve in anhydrous DCM (approx.

0.1 M concentration).

Base Addition: Add triethylamine (1.5 eq) to the solution and cool the flask to 0 °C in an ice

bath.

Acylation: Add the acylating agent (1.05 eq) dropwise to the stirred solution. Maintain the

temperature at 0 °C during the addition.
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Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by TLC, observing the consumption of the starting amine.

Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a

separatory funnel and wash sequentially with saturated NaHCO₃ solution (2x), water (1x),

and brine (1x).

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the filtrate under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude solid or oil by flash column chromatography on silica

gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield

the pure amide product.

Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C

NMR, and LC-MS analysis.

Caption: Standard workflow for amide synthesis.

Protocol 2: Plausible Synthetic Route to the Scaffold
While typically purchased, understanding the synthesis of the title compound provides valuable

context. A common approach for related structures involves a multi-step sequence starting from

a commercially available nitroaromatic compound.[8][10]

Rationale: This route leverages standard, high-yielding transformations. A Knoevenagel

condensation followed by a cyclopropanation reaction builds the core carbon skeleton. The

final step involves the reduction of the nitro group, which is a robust and reliable method to

install the primary amine, making it the last step to avoid protecting group chemistry.

Conceptual Three-Step Synthesis:

Step 1: Knoevenagel Condensation: Reaction of 4-nitrobenzaldehyde with malononitrile,

typically catalyzed by a weak base like piperidine or triethylamine, yields 2-(4-

nitrobenzylidene)malononitrile.
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Step 2: Cyclopropanation: The electron-deficient alkene is then subjected to a

cyclopropanation reaction. While various methods exist, a common one is the Michael-

initiated ring closure (MIRC) reaction.

Step 3: Nitro Group Reduction: The intermediate, 1-(4-nitrophenyl)cyclopropanecarbonitrile,

is reduced to the target amine. This can be achieved under various conditions, such as

catalytic hydrogenation (H₂, Pd/C), or using reducing metals in acidic media (e.g., Fe/HCl,

SnCl₂/HCl).

This synthetic logic provides a framework for chemists who may need to synthesize analogs

with different substitution patterns on the phenyl ring.

Conclusion: An Enabling Tool for Discovery
1-(4-Aminophenyl)cyclopropanecarbonitrile is more than a simple chemical intermediate; it

is a carefully designed tool for medicinal chemists. Its unique combination of a reactive handle,

a conformationally restricting element, and a polar, bioisosteric group makes it an exceptionally

valuable scaffold. The protocols and data presented in this guide are intended to empower

researchers to fully leverage the potential of this building block, accelerating the discovery and

development of next-generation therapeutics. By understanding the causality behind the

experimental steps and the strategic value of its structural motifs, scientists can confidently and

efficiently incorporate this versatile compound into their synthetic programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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